Cas no 213203-06-6 (a-Me-D-Phe(4-I)-OH)

• Product name: a-Me-D-Phe(4-I)-OH
• CAS No: 213203-06-6
• MF: C₁₀H₁₂INO₂
• MW: 305.1122
• CID: 1400563
• PubChem ID: 51340696

a-Me-D-Phe(4-I)-OH Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-α-methyl-D-phenylalanine
• D-phenylalanine, 4-iodo-a-methyl-
• LogP
• (R)-Α-METHYL-4-IODOPHENYLALANINE
• (R)-alpha-Methyl-4-Iodophenylalaine
• (2R)-2-amino-3-(4-iodophenyl)-2-methylpropanoic acid
• 213203-06-6
• A897926
• 4-Iodo-alpha-methyl-D-phenylalanine
• (R)-2-Amino-3-(4-iodophenyl)-2-methylpropanoic acid
• 1241679-14-0
• 4-iodo-?-methyl-d-phenylalanine
• 4-Iodo--methyl-D-phenylalanine
• AKOS030213017
• a-Me-D-Phe(4-I)-OH

• Inchi： InChI=1S/C10H12INO2/c1-10(12,9(13)14)6-7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m1/s1
• InChI Key： YNCJAZPOXKKAMD-SNVBAGLBSA-N
• SMILES： CC(CC1=CC=C(C=C1)I)(C(=O)O)N

Computed Properties

• Exact Mass: 304.991
• Monoisotopic Mass: 304.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.531±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 370.882°C at 760 mmHg
• Flash Point: 178.103°C
• Refractive Index: 1.637
• Solubility: Very slightly soluble (0.57 g/l) (25 º C),